4-(1-Azepanyl)-2-[(4-chlorobenzyl)sulfanyl]-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidine

• IUPAC Name: 6-(azepan-1-yl)-4-[(4-chlorophenyl)methylsulfanyl]-11,13-dimethyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene
• InChI: InChI=1S/C24H25ClN4S2/c1-15-13-16(2)26-23-19(15)20-21(31-23)22(29-11-5-3-4-6-12-29)28-24(27-20)30-14-17-7-9-18(25)10-8-17/h7-10,13H,3-6,11-12,14H2,1-2H3
• InChI Key: DWLQLUOQNZXGLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C3=C(S2)C(=NC(=N3)SCC4=CC=C(C=C4)Cl)N5CCCCCC5)C
• Molecular Formula: C24H25ClN4S2
• Molecular Weight: 469.1 g/mol

Description

4-(1-Azepanyl)-2-[(4-chlorobenzyl)sulfanyl]-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C24H25ClN4S2 and its molecular weight is 469.06. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has shown the synthesis of various thieno[3,2-d]pyrimidine derivatives, demonstrating their chemical versatility and the ability to undergo structural modifications. These modifications can significantly influence their chemical behavior and potential applications in drug development and materials science. For example, the study by Sirakanyan et al. (2019) on the synthesis and azido-tetrazole tautomerism of new methylsulfanyl thieno[3,2-d]pyrimidine derivatives showcases the intricate chemical reactions these compounds can undergo, which is crucial for their application in creating more complex molecules (Sirakanyan, Hakobyan, & Hovakimyan, 2019).

Biological Activities

Several studies have focused on the biological activities of thieno[3,2-d]pyrimidine derivatives, including their potential as anticonvulsant and cytotoxic agents. The research by Dashyan et al. (2016) on the anticonvulsive activity of pyrano[4",3":4',5']pyrido-[3',2':4,5]thieno[3,2-d]pyrimidine derivatives reveals their potential in developing treatments for neurological disorders (Dashyan, Paronikyan, Noravyan, & G. Paronikyan, 2016). Furthermore, studies on the synthesis, crystal structure, and cytotoxic activity of novel 5-methyl-4-thiopyrimidine derivatives by Stolarczyk et al. (2018) explore their interactions with cancer cell lines, indicating their application in cancer research (Stolarczyk, Bryndal, Matera-Witkiewicz, Lis, Królewska-Golińska, Cieślak, Kaźmierczak-Barańska, & Cieplik, 2018).

Antimicrobial Properties

The antimicrobial properties of thieno[3,2-d]pyrimidine derivatives have been investigated, with some compounds showing promising results against various bacterial strains. For example, research on the synthesis and antimicrobial activity of certain pyridothienopyrimidine derivatives by Zayda et al. (2020) suggests these compounds' potential in developing new antibacterial agents (Zayda, Abdel-Rahman, & El-Essawy, 2020).